Cas no 1261991-27-8 (5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol)

5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol is a specialized organic compound featuring a trifluoromethylphenol core linked to a pyrrolidinylsulfonyl-substituted phenyl group. This structure imparts unique physicochemical properties, including enhanced solubility and stability, making it valuable for pharmaceutical and agrochemical research. The trifluoromethyl group contributes to increased lipophilicity and metabolic resistance, while the pyrrolidinylsulfonyl moiety offers potential for hydrogen bonding and improved binding affinity in target interactions. Its well-defined molecular architecture makes it a promising intermediate for developing bioactive molecules, particularly in medicinal chemistry applications where precise modulation of electronic and steric effects is critical. The compound's synthetic versatility further supports its utility in structure-activity relationship studies.

5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol structure

1261991-27-8 structure

Product Name:5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol

CAS No:1261991-27-8

MF:C₁₇H₁₆F₃NO₃S

MW:371.374053955078

MDL:MFCD18316485

CID:2768012

PubChem ID:53222208

Update Time:2025-10-15

5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol Chemical and Physical Properties

Names and Identifiers

- MFCD18316485
- 5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol, 95%
- 4'-(Pyrrolidin-1-ylsulfonyl)-5-(trifluoromethyl)-[1,1'-biphenyl]-3-ol
- 4'-(Pyrrolidine-1-sulfonyl)-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol
- DTXSID50686772
- 1261991-27-8
- 5-[4-(PYRROLIDINYLSULFONYL)PHENYL]-3-TRIFLUOROMETHYLPHENOL
- 5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol
- MDL： MFCD18316485
- Inchi： 1S/C17H16F3NO3S/c18-17(19,20)14-9-13(10-15(22)11-14)12-3-5-16(6-4-12)25(23,24)21-7-1-2-8-21/h3-6,9-11,22H,1-2,7-8H2
- InChI Key： BXANQIGIKGNQRL-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C2C=C(C=C(C(F)(F)F)C=2)O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

Exact Mass: 371.08
Monoisotopic Mass: 371.08
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 25
Rotatable Bond Count: 3
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66A^2
XLogP3: 3.7

5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322693-5 g	5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol, 95%; .	1261991-27-8	95%	5g	€1159.00	2023-06-21
abcr	AB322693-5g	5-[4-(Pyrrolidinylsulfonyl)phenyl]-3-trifluoromethylphenol, 95%; .	1261991-27-8	95%	5g	€1159.00	2025-02-21